Cas no 2229593-05-7 (2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine
• CAS No: 2229593-05-7
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6284996
• PubChem ID: 165649550
• Update Time: 2025-10-28

2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine
• EN300-1954333
• 2229593-05-7

• Inchi： 1S/C11H15F2NO/c1-8-3-4-9(10(5-8)15-2)6-11(12,13)7-14/h3-5H,6-7,14H2,1-2H3
• InChI Key： KFTPUVXWDHQVHT-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine

Comprehensive Guide to 2,2-Difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine (CAS No. 2229593-05-7)

2,2-Difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine (CAS No. 2229593-05-7) is a fluorinated organic compound with a unique structural framework that has garnered significant interest in pharmaceutical and agrochemical research. This compound, characterized by its difluoro and methoxy-methylphenyl functional groups, exhibits properties that make it a promising candidate for various applications. In this article, we delve into its chemical properties, synthesis, applications, and market relevance, while addressing common queries from researchers and industry professionals.

The molecular structure of 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine features a propan-1-amine backbone with two fluorine atoms at the 2-position and a substituted phenyl ring at the 3-position. The presence of the methoxy and methyl groups on the phenyl ring enhances its electronic and steric properties, which are critical for its reactivity and interaction with biological targets. Researchers often explore such fluorinated amines due to their potential to improve drug bioavailability and metabolic stability.

One of the most frequently asked questions about CAS No. 2229593-05-7 is its role in medicinal chemistry. Fluorinated compounds like this are increasingly sought after in drug discovery, particularly for central nervous system (CNS) targets and enzyme inhibitors. The difluoro moiety can mimic hydrogen bonds, while the methoxy-methylphenyl group can enhance lipophilicity, making it a versatile building block for pharmaceutical intermediates.

In agrochemical applications, 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine has shown promise as a precursor for herbicides and fungicides. The fluorine atoms contribute to the compound's ability to penetrate plant cell walls, while the aromatic ring provides stability under environmental conditions. This dual functionality aligns with the growing demand for sustainable crop protection solutions, a hot topic in modern agriculture.

The synthesis of CAS No. 2229593-05-7 typically involves multi-step organic reactions, including fluorination and amine functionalization. Researchers often optimize these processes to improve yield and purity, addressing another common query about scalable production methods. Recent advancements in flow chemistry and catalytic fluorination have further streamlined its manufacturing, reducing costs and environmental impact.

From a market perspective, the demand for fluorinated aromatic amines like 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine is on the rise, driven by their utility in high-value industries. Pharmaceutical companies, in particular, are investing in such compounds to develop next-generation therapeutics. Additionally, the agrochemical sector's focus on eco-friendly formulations has spurred interest in derivatives of this compound.

For researchers working with CAS No. 2229593-05-7, handling and storage recommendations include protection from moisture and light to maintain stability. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This aligns with the broader industry emphasis on safe chemical handling, a recurring theme in scientific forums and regulatory discussions.

In summary, 2,2-difluoro-3-(2-methoxy-4-methylphenyl)propan-1-amine (CAS No. 2229593-05-7) represents a compelling case study in the intersection of chemistry and application-driven innovation. Its structural features and functional versatility make it a valuable asset in both pharmaceutical and agrochemical research. As the scientific community continues to explore fluorinated compounds, this amine is poised to play a pivotal role in addressing contemporary challenges in drug development and sustainable agriculture.